Cas no 2803862-22-6 (4-chloropyrazolo1,5-apyrazine-7-carboxylic acid)

• Product Name: 4-chloropyrazolo1,5-apyrazine-7-carboxylic acid
• CAS No: 2803862-22-6
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5464602
• PubChem ID: 165770831
• Update Time: 2025-06-25

4-chloropyrazolo1,5-apyrazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid
• 4-chloropyrazolo1,5-apyrazine-7-carboxylic acid

• Inchi： 1S/C7H4ClN3O2/c8-6-4-1-2-10-11(4)5(3-9-6)7(12)13/h1-3H,(H,12,13)
• InChI Key： KFZOKWGNSOKPKY-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C(C(O)=O)=CN=C2Cl

Experimental Properties

• Density: 1.75±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.04±0.41(Predicted)

Additional information on 4-chloropyrazolo1,5-apyrazine-7-carboxylic acid

4-Chloropyrazolo[1,5-a]pyrazine-7-carboxylic Acid: A Comprehensive Overview

4-Chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid (CAS No. 2803862-22-6) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their versatile applications in drug design and advanced materials. The CAS No. 2803862-22-6 identifier uniquely distinguishes this compound within the vast landscape of chemical entities, making it easily identifiable in scientific literature and regulatory databases.

The molecular structure of 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid is characterized by a fused bicyclic system consisting of a pyrazole ring and a pyrazine ring. The presence of a chlorine atom at the 4-position and a carboxylic acid group at the 7-position introduces unique electronic and steric properties to the molecule. These functional groups not only enhance the compound's reactivity but also make it an attractive candidate for various chemical modifications and biological assays.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid through multi-component reactions and microwave-assisted techniques. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Researchers have also explored the use of this compound as a building block in constructing complex heterocyclic frameworks, which are essential in drug discovery programs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

In terms of pharmacological properties, 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid has shown promising activity in inhibiting key enzymes and receptors associated with chronic diseases. For instance, studies have demonstrated its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are critical targets in the development of novel therapeutics. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

The application of 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid extends beyond pharmacology into materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has highlighted its role as an electron transport layer material due to its high charge carrier mobility and stability under ambient conditions.

From an environmental perspective, 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid exhibits favorable biodegradation characteristics under controlled conditions. This attribute is crucial for ensuring its safe disposal and minimizing ecological impact during industrial processes. Furthermore, its compatibility with green chemistry principles has positioned it as a sustainable alternative to traditional synthetic routes.

In conclusion, 4-chloropyrazolo[1,5-a]pyrazine-7-carboxylic acid (CAS No. 2803862-22-6) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, underscores its potential to contribute significantly to future innovations in medicine and technology.